Cas no 2580251-68-7 (2-(4-{(tert-butoxy)carbonylamino}-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid)

• Product Name: 2-(4-{(tert-butoxy)carbonylamino}-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid
• CAS No: 2580251-68-7
• MF: C₁₂H₁₇N₃O₅
• MW: 283.280483007431
• CID: 5661494
• PubChem ID: 165892533
• Update Time: 2025-06-13

2-(4-{(tert-butoxy)carbonylamino}-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-{[(tert-butoxy)carbonyl]amino}-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid
• EN300-27723294
• 2580251-68-7
• 2-(4-{(tert-butoxy)carbonylamino}-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid

• Inchi： 1S/C12H17N3O5/c1-6-13-9(15-11(19)20-12(2,3)4)7(5-8(16)17)10(18)14-6/h5H2,1-4H3,(H,16,17)(H2,13,14,15,18,19)
• InChI Key： VUQPVWRLTNEQSL-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(NC(C)=N1)=O)CC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 283.11682065g/mol
• Monoisotopic Mass: 283.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 117Ų

Additional information on 2-(4-{(tert-butoxy)carbonylamino}-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid

Comprehensive Overview of 2-(4-{(tert-butoxy)carbonylamino}-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid (CAS No. 2580251-68-7)

2-(4-{(tert-butoxy)carbonylamino}-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid, identified by its CAS number 2580251-68-7, is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound features a unique pyrimidine backbone modified with a tert-butoxycarbonyl (Boc) protecting group and an acetic acid moiety, making it a versatile intermediate for drug discovery and peptide synthesis. Researchers are increasingly interested in its applications due to its structural compatibility with bioactive molecules and its role in modulating enzymatic activity.

The compound’s molecular structure includes a dihydropyrimidinone core, a scaffold known for its prevalence in medicinal chemistry. The presence of the Boc group enhances its stability during synthetic processes, while the acetic acid side chain offers functionalization opportunities. These attributes align with current trends in small-molecule drug development, where researchers prioritize compounds with tunable pharmacokinetic properties. Notably, its CAS registry number 2580251-68-7 ensures precise identification in global chemical databases, facilitating collaborative research.

In the context of AI-driven drug discovery, 2-(4-{(tert-butoxy)carbonylamino}-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid has garnered attention for its potential as a building block in machine learning-aided molecular design. Computational models often leverage such fragments to predict bioactivity, reflecting the growing intersection of cheminformatics and synthetic chemistry. Searches for "Boc-protected pyrimidine derivatives" or "acetic acid-functionalized heterocycles" frequently include this compound, underscoring its relevance in modern research queries.

From a synthetic perspective, the compound’s reactivity is influenced by its electron-withdrawing and donating substituents. The Boc group can be selectively deprotected under mild acidic conditions, enabling sequential modifications—a feature highly valued in combinatorial chemistry. Additionally, its carboxylic acid functionality allows for conjugation with amines or alcohols, expanding its utility in creating targeted therapeutics. Such properties are frequently discussed in forums focusing on green chemistry and atom-efficient synthesis.

Environmental and regulatory considerations also shape the discourse around CAS 2580251-68-7. While the compound is not classified as hazardous, its synthesis often involves solvents and reagents subject to sustainability guidelines. Researchers are exploring catalytic methods and biodegradable alternatives to traditional protecting groups, aligning with the broader push for eco-friendly pharmaceutical manufacturing. These topics resonate with search trends like "green synthesis of heterocycles" and "Boc group replacement."

In summary, 2-(4-{(tert-butoxy)carbonylamino}-2-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)acetic acid exemplifies the innovation driving contemporary chemical research. Its dual role as a synthetic intermediate and a computational fragment positions it at the forefront of drug discovery and materials science. As interest in personalized medicine and high-throughput screening grows, this compound’s utility is likely to expand, further cementing its place in the scientific lexicon.